Cas no 104794-30-1 (2,5-Dimethyl-4-phenyl-3-furoic acid)

• Product Name: 2,5-Dimethyl-4-phenyl-3-furoic acid
• CAS No: 104794-30-1
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00684731
• CID: 4678768
• Update Time: 2025-07-21

2,5-Dimethyl-4-phenyl-3-furoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-phenyl-3-furoic acid
• 2,5-dimethyl-4-phenylfuran-3-carboxylic acid
• STL387990
• ST50983625
• R3651
• 3-Furancarboxylic acid, 2,5-dimethyl-4-phenyl-
• 2,5-Dimethyl-4-phenyl-3-furoic acid

• MDL： MFCD00684731
• Inchi： 1S/C13H12O3/c1-8-11(10-6-4-3-5-7-10)12(13(14)15)9(2)16-8/h3-7H,1-2H3,(H,14,15)
• InChI Key： XLJWWXHFTNCUBH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2,5-Dimethyl-4-phenyl-3-furoic acid

Comprehensive Overview of 2,5-Dimethyl-4-phenyl-3-furoic acid (CAS No. 104794-30-1): Properties, Applications, and Industry Insights

2,5-Dimethyl-4-phenyl-3-furoic acid (CAS No. 104794-30-1) is a specialized organic compound belonging to the furoic acid derivatives class. Its unique molecular structure, featuring a phenyl and dimethyl-substituted furan ring, makes it a valuable intermediate in pharmaceutical synthesis and material science. Researchers and manufacturers increasingly seek this compound due to its role in developing high-performance polymers, bioactive molecules, and advanced agrochemicals.

The growing demand for heterocyclic compounds in drug discovery has spotlighted 2,5-Dimethyl-4-phenyl-3-furoic acid. Its CAS No. 104794-30-1 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry for designing anti-inflammatory agents and enzyme inhibitors. Recent studies highlight its potential as a building block for small-molecule APIs (Active Pharmaceutical Ingredients), aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies.

From a synthetic perspective, 2,5-Dimethyl-4-phenyl-3-furoic acid exhibits notable thermal stability and solubility profiles, making it suitable for high-temperature reactions and catalytic processes. These properties are critical for applications in organic electronics, where furan-based compounds contribute to light-emitting materials and conductive polymers. Industry forums often discuss its compatibility with green chemistry principles, addressing the global push for sustainable chemical production.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 104794-30-1. Purity thresholds (>98%) are rigorously maintained to meet GMP standards for pharmaceutical use. Suppliers emphasize batch-to-batch consistency, a key concern for quality-conscious buyers searching for reliable sourcing of this compound.

Emerging trends in crop protection have also driven interest in furoic acid derivatives. The compound's structural motifs show promise in developing next-generation fungicides with improved environmental profiles. Patent literature reveals its incorporation into biodegradable formulations, resonating with the agrochemical sector's shift toward eco-friendly solutions.

For researchers exploring structure-activity relationships (SAR), 2,5-Dimethyl-4-phenyl-3-furoic acid serves as a versatile scaffold. Its carboxylic acid functionality allows straightforward derivatization, enabling the creation of amide-linked conjugates or ester prodrugs. These features are frequently cited in academic papers discussing molecular optimization strategies.

Regulatory compliance remains paramount when working with CAS No. 104794-30-1. While not classified as hazardous, proper laboratory handling protocols must be followed. Safety Data Sheets (SDS) typically recommend personal protective equipment (PPE) and ventilated work areas, topics commonly searched by EHS (Environment, Health, and Safety) professionals.

The compound's commercial availability has expanded with the rise of custom synthesis services. Procurement specialists often compare technical specifications, packaging options, and supply chain reliability when sourcing 2,5-Dimethyl-4-phenyl-3-furoic acid. Digital marketplaces now feature detailed COA (Certificate of Analysis) downloads, reflecting the industry's demand for transparency.

Future applications may leverage the compound's aromatic stacking capabilities in supramolecular chemistry or nanomaterial fabrication. As AI-driven molecular property prediction tools advance, computational studies of furoic acid analogs could unlock novel use cases, making CAS No. 104794-30-1 a compound to watch in innovation-driven sectors.